Cas no 98735-78-5 ((6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione)

(6S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione is a chiral spirocyclic compound featuring a unique structural framework with a fused diazaspiro ring system. Its stereospecific (6S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The spirocyclic core enhances rigidity, potentially improving binding affinity in drug design. The diketone functionality offers versatility for further derivatization, enabling the synthesis of complex heterocycles or bioactive molecules. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its constrained conformation and synthetic flexibility. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
(6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione structure
98735-78-5 structure
Product Name:(6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione
CAS No:98735-78-5
MF:C7H10N2O2
MW:154.166501522064
CID:1002628
PubChem ID:15347029
Update Time:2025-10-28

(6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione Chemical and Physical Properties

Names and Identifiers

    • 4,7-Diazaspiro[2.5]octane-5,8-dione,6-methyl-,(S)-(9CI)
    • (6S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
    • (S)-6-METHYL-4,7-DIAZASPIRO[2.5]OCTANE-5,8-DIONE
    • F2147-8227
    • AKOS027339324
    • DTXSID80571809
    • SCHEMBL7954493
    • CS-0067345
    • 98735-78-5
    • (6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione
    • MDL: MFCD18833216
    • Inchi: 1S/C7H10N2O2/c1-4-5(10)9-7(2-3-7)6(11)8-4/h4H,2-3H2,1H3,(H,8,11)(H,9,10)/t4-/m0/s1
    • InChI Key: GOZSGPRARCHOLL-BYPYZUCNSA-N
    • SMILES: O=C1C2(CC2)NC([C@H](C)N1)=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.2Ų

(6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM219593-1g
(S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 97%
1g
$1097 2021-08-04
Chemenu
CM219593-1g
(S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 97%
1g
$*** 2023-04-18
TRC
S280636-100mg
(6s)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5
100mg
$ 295.00 2022-06-03
TRC
S280636-500mg
(6s)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5
500mg
$ 1135.00 2022-06-03
TRC
S280636-1g
(6s)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5
1g
$ 1750.00 2022-06-03
Alichem
A289002000-250mg
(S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 95%
250mg
$518.70 2023-08-31
Alichem
A289002000-1g
(S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 95%
1g
$1321.45 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1137985-1g
(S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 97%
1g
¥11115 2023-04-12
Life Chemicals
F2147-8227-0.25g
(6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 95%+
0.25g
$902.0 2023-09-06
Life Chemicals
F2147-8227-0.5g
(6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione
98735-78-5 95%+
0.5g
$950.0 2023-09-06

Additional information on (6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione

Recent Advances in the Study of (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione (CAS: 98735-78-5)

The compound (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione (CAS: 98735-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic diketopiperazine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of neurological disorders and cancer.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione, highlighting its scalability and reproducibility. The researchers employed a combination of asymmetric catalysis and ring-closing strategies to achieve high enantiomeric purity, which is critical for its biological activity. The study also reported preliminary in vitro data demonstrating the compound's ability to modulate specific neurotransmitter receptors, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological implications, (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione has shown promise in oncology research. A 2024 preprint from BioRxiv revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated metabolic pathways. Mechanistic studies indicated that the compound interferes with mitochondrial function, leading to apoptosis in malignant cells. These findings position it as a potential lead compound for developing novel anticancer agents.

Further investigations into the pharmacokinetics and safety profile of (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione are underway. Early-stage preclinical trials have reported favorable bioavailability and low toxicity in animal models, though further optimization is needed to enhance its metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In summary, (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione (CAS: 98735-78-5) represents a versatile scaffold with broad therapeutic potential. Its dual activity in neurological and oncological contexts underscores its value as a subject of ongoing research. Future studies will likely focus on elucidating its molecular targets and refining its pharmacological properties to maximize clinical efficacy.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.